Cas no 2229112-01-8 (2-hydroxy-3-methyl-3-(4-methylpyrimidin-5-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(4-methylpyrimidin-5-yl)butanoic acid
• CAS No: 2229112-01-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5862506
• PubChem ID: 165844077
• Update Time: 2025-10-28

2-hydroxy-3-methyl-3-(4-methylpyrimidin-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(4-methylpyrimidin-5-yl)butanoic acid
• 2229112-01-8
• EN300-1751746

• Inchi： 1S/C10H14N2O3/c1-6-7(4-11-5-12-6)10(2,3)8(13)9(14)15/h4-5,8,13H,1-3H3,(H,14,15)
• InChI Key： FTYXPXPRLLFEOZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1=CN=CN=C1C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-hydroxy-3-methyl-3-(4-methylpyrimidin-5-yl)butanoic acid

2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid: A Comprehensive Overview

The compound 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid, also identified by the CAS number 2229112-01-8, is a structurally unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically butanoic acids, and features a hydroxyl group at the second carbon and a substituted pyrimidine ring at the third carbon. The presence of these functional groups makes it a versatile molecule with diverse chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid through multi-step reactions involving nucleophilic substitutions and condensation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, studies have shown that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining high product quality. This has opened new avenues for large-scale production of this compound, making it more accessible for further research and commercial applications.

The structural uniqueness of 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid lies in its combination of a hydroxyl group, a methyl group, and a substituted pyrimidine ring. The pyrimidine moiety, particularly the 4-methyl substitution, plays a crucial role in determining the compound's chemical reactivity and biological activity. Pyrimidines are well-known for their ability to form hydrogen bonds, which is essential for their interaction with biological molecules such as DNA and proteins. This property makes 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid a promising candidate for drug design, especially in the development of nucleoside analogs for antiviral therapies.

Recent studies have focused on the biological activity of 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid, particularly its potential as an antiviral agent. Researchers have investigated its ability to inhibit viral replication by targeting key enzymes such as RNA polymerase and protease. Experimental results have shown that this compound exhibits moderate antiviral activity against several strains of influenza virus, making it a valuable lead compound for further optimization. Additionally, its hydroxyl group provides opportunities for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as anticancer and anti-inflammatory treatments.

The synthesis of 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid involves a series of well-established organic reactions. The starting material is typically a substituted pyrimidine derivative, which undergoes alkylation or acylation to introduce the necessary functional groups. The hydroxyl group is introduced through oxidation or hydrolysis reactions, while the methyl group is added via alkylation or methylation steps. The final product is purified using chromatographic techniques to ensure high purity levels suitable for both analytical and pharmaceutical applications.

From an environmental standpoint, the synthesis and application of 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid are considered safe and sustainable. The absence of hazardous byproducts in its synthesis process aligns with green chemistry principles, making it an eco-friendly option for various industrial applications. Furthermore, its biodegradability has been assessed under controlled laboratory conditions, indicating that it does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly.

In conclusion, 2-Hydroxy-3-Methyl-3-(4-Methylpyrimidin-5-Yl)Butanoic Acid (CAS No: 2229112-01-8) is a versatile organic compound with promising applications in drug discovery, material science, and biotechnology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.